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Compound of Interest

Compound Name: Cyetpyrafen

Cat. No.: B12958598

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the field application of
Cyetpyrafen for controlling the two-spotted spider mite (Tetranychus urticae), a significant pest
in strawberry cultivation. The included protocols are based on current scientific literature and
are intended to guide researchers in designing and executing field trials.

Introduction

Cyetpyrafen is a novel acaricide that acts as a mitochondrial complex Il inhibitor, disrupting the
energy metabolism of mites. It has demonstrated high efficacy against various life stages of T.
urticae. Proper field application is crucial for maximizing its effectiveness while ensuring crop
safety and managing resistance.

Efficacy of Cyetpyrafen in Strawberries

Field trials have demonstrated the significant efficacy of Cyetpyrafen in controlling two-spotted
spider mites on strawberries.

Table 1: Efficacy of Cyetpyrafen Against Tetranychus urticae in Field Trials
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persimilis

L Control

Application
Effect (%) - Control Control

Rate Spray L
1 Day After Effect (%) - Effect (%) - Citation

(Cyetpyrafe  Volume

) Treatment 3 DAT 7 DAT

n

(DAT)
Best Control
300 mL/ha 900 L/ha 83.77 Effect - [1112]
Observed

300 mL/ha 600 L/ha 78.35 82.59 90.80 [2]13]

300 mL/ha 750 L/ha 81.60 84.40 - [21[3]
Notably Notably

300 mL/ha 1050 L/ha Higher than Higher than - [2][3]
900 L/ha 900 L/ha
Notably Notably

300 mL/ha 1200 L/ha Higher than Higher than - [2][3]
900 L/ha 900 L/ha

Table 2: Efficacy of Integrated Pest Management (IPM) with Cyetpyrafen
Cyetpyrafen Control Control
. Predator- o

Concentrati Predator . Effect (%) - Effect (%) - Citation
Prey Ratio

on 6 Days 10 Days

Phytoseiulus
0.83 mg/L 1:30 83.64 98.46 [4]

Application Protocols

This protocol outlines a field experiment to assess the efficacy of different application rates and
spray volumes of Cyetpyrafen.

Objective: To determine the optimal application rate and spray volume of Cyetpyrafen for the
control of T. urticae in strawberries.
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Materials:

» Strawberry plants infested with T. urticae.

e Cyetpyrafen formulation.

o Conventional sprayer (e.g., backpack sprayer).

o Water.

o Surfactant (if recommended by the product label).
e Plot markers.

e Hand lens or microscope for mite counting.

» Data collection sheets.

Experimental Design:

e Plot Setup: Establish a randomized complete block design with a minimum of four replicates
for each treatment. Each plot should consist of a set number of strawberry plants.

e Treatments:

[¢]

Untreated control (water spray).

[e]

Cyetpyrafen at 300 mL/ha with a spray volume of 900 L/ha (Conventional).

o

Cyetpyrafen at 300 mL/ha with a spray volume of 1050 L/ha.

[¢]

Cyetpyrafen at 300 mL/ha with a spray volume of 1200 L/ha.
o Application Procedure:
o Calibrate the sprayer to deliver the specified spray volumes.

o On the day of application, record environmental conditions (temperature, humidity, wind
speed).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12958598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Apply the treatments to the respective plots, ensuring thorough coverage of the strawberry
foliage, including the undersides of leaves.

o Data Collection:

o Pre-treatment, and at 1, 3, 7, and 14 days after treatment (DAT), randomly collect a
specified number of leaves from each plot.

o Count the number of motile mites (adults and nymphs) on each leaf using a hand lens or
microscope.

o Calculate the percent control for each treatment relative to the untreated control.

 Statistical Analysis: Analyze the data using an appropriate statistical method (e.g., ANOVA)
to determine significant differences between treatments.

While the reviewed literature did not provide specific data on the phytotoxicity of Cyetpyrafen
on strawberries, it is crucial to assess this in any field trial. A study on the related compound
cyenopyrafen suggests it is safe for strawberry cultivation[1].

Objective: To evaluate the potential for Cyetpyrafen to cause phytotoxic effects on strawberry
plants.

Materials:

Healthy, mite-free strawberry plants.

Cyetpyrafen formulation.

Sprayer.

Water.

Data collection sheets.

Procedure:

e Treatments:
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o Untreated control.
o Cyetpyrafen at the recommended application rate (e.g., 300 mL/ha).

o Cyetpyrafen at a 2x or higher rate to assess the margin of safety.

o Application: Apply the treatments to the strawberry plants, ensuring thorough coverage.

o Assessment: At 3, 7, and 14 days after application, visually inspect the plants for any signs
of phytotoxicity, including:

Leaf burn or necrosis.

[¢]

[¢]

Chlorosis (yellowing).

[e]

Epinasty (downward bending of leaves).

o

Stunting.

[¢]

Fruit discoloration or malformation.

e Rating: Use a rating scale (e.g., 0 = no injury, 10 = complete plant death) to quantify any
observed damage.

Residue Information

Residue studies are critical for ensuring food safety. Studies on the related compound
Cyenopyrafen provide some insights.

Table 3: Residue Data for Cyenopyrafen in Strawberries

o o Residue in Half-life in
Application Application L.
. Strawberry Strawberry Citation
Method Rate (g a.i./ha) . .
Fruit (10 DAT) Fruit
Foliar Spray 67.5-101.25 < 0.01 mg/kg 6.8 days [1][5]
Backward Leaf 0.04 -0.10
67.5 - 101.25 - [1]
Spray mg/kg
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A study on Cyenopyrafen indicated that residues were at a level suitable for the Positive List

System (PLS) criterion of 0.01 mg/kg after 30 to 45 days post-application[6].
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Caption: Experimental workflow for evaluating Cyetpyrafen efficacy in strawberries.
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Caption: Mode of action of Cyetpyrafen as a mitochondrial complex Il inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

* 1. A systemic study of cyenopyrafen in strawberry cultivation system: Efficacy, residue
behavior, and impact on honeybees (Apis mellifera L.) - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Increasing Cyetpyrafen Spray Volume and Ozone Spray Improves the Control Effects
against Two-Spotted Spider Mite (Tetranychus urticae) in Strawberries [mdpi.com]

» 3. Increasing Cyetpyrafen Spray Volume and Ozone Spray Improves the Control Effects
against Two-Spotted Spider Mite (Tetranychus urticae) in Strawberries - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12958598?utm_src=pdf-body-img
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38373624/
https://pubmed.ncbi.nlm.nih.gov/38373624/
https://www.mdpi.com/2223-7747/13/13/1792
https://www.mdpi.com/2223-7747/13/13/1792
https://pmc.ncbi.nlm.nih.gov/articles/PMC11244566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11244566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11244566/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12958598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

4. researchgate.net [researchgate.net]

5. The dissipation behavior, household processing factor and risk assessment for
cyenopyrafen residues in strawberry and mandarin fruits - PubMed
[pubmed.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Field Application Techniques for Cyetpyrafen in
Strawberries: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b12958598#field-application-techniques-for-
cyetpyrafen-in-strawberries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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